![molecular formula C5H10O2 B031535 Methyl isobutyrate CAS No. 547-63-7](/img/structure/B31535.png)
Methyl isobutyrate
Overview
Description
Methyl isobutyrate (MIB) is a naturally occurring ester found in various foods, wines, and essential oils. It is a colorless, flammable liquid with a sweet, fruity odor and taste. MIB is primarily used as a flavoring agent and fragrance in food, beverages, and cosmetics, but it also has a range of other applications. In the laboratory, MIB is used as a solvent, a reactant in chemical synthesis, and as a reagent in biochemical assays. Finally, potential future directions for research and development of MIB will be discussed.
Scientific Research Applications
Protein Research : Methyl isobutyrate is utilized for labeling amino acids in proteins, which aids in detecting long-range hydrogen-hydrogen NOE cross-peaks between methyl probes. This application is crucial for understanding protein structures and interactions (Kerfah et al., 2015).
Extraction Studies : It serves as an organic solvent in extraction studies, like the extraction of vanadium, due to its advantages in atomic-absorption spectroscopy (Crump-Wiesner & Purdy, 1969).
Fragrance Ingredient : As a fragrance ingredient, it's part of the Aryl Alkyl Alcohol Simple Acid Esters group, used in various consumer products (Mcginty, Letizia, & Api, 2012).
Ocular Surgery : In medical research, it has been evaluated for its use in ocular surgery, particularly for its bonding time, tensile strength, and histology of surgical wounds (Munton, 1971).
Plasma Polymer Films : Its role in the creation of plasma polymer films (PPFs) is significant, especially in understanding how radiofrequency power affects the incorporation of precursor ester groups and crosslinking density (Denis et al., 2011).
Metabolism Studies : In metabolic research, it is used to study the stereospecific dehydrogenation of isobutyric acid in rats (Amster & Tanaka, 1980).
Conformational Isomerism : Research into its conformational isomerism, particularly in relation to methyl glycolate and methyl α-hydroxy isobutyrate, provides insights into molecular structures and vibrational spectra (Jarmelo & Fausto, 1999).
Low Temperature Studies : Studies on its behavior in low temperatures, especially the crystalline and glassy states of methyl α-hydroxy-isobutyrate, contribute to understanding phase transitions and conformational selectivity (Jarmelo et al., 2001).
Clinical Surgery Applications : Its use in clinical surgery, particularly in binding moist living tissues, is significant for developing new surgical techniques and materials (Hale, 1970).
Chemical Catalysis : In chemical catalysis, it is involved in the selective oxidative dehydrogenation of isobutyric acid into methacrylic acid, a crucial step in producing methyl methacrylate (Millet, 1998).
Plasma Polymerization : Its role in plasma polymerization, as seen in the mass spectrometry and deposition-rate measurements from radiofrequency-induced plasmas, is vital for understanding the polymerization processes (O'toole et al., 1995).
Agricultural Research : In agriculture, particularly in ruminant nutrition, it influences microbial fermentation and may enhance milk production in lactating cows (Andries et al., 1987).
Asymmetric Synthesis : It is important in asymmetric synthesis, such as in the formation of chiral centers, which is crucial for the development of pharmaceuticals and fine chemicals (Wu et al., 2017).
Isotope Effect Studies : The study of isotope effects in this compound provides insights into chemical reaction mechanisms and kinetic processes (Weisz & Mandelbaum, 1978).
Insect Biochemistry : In the field of insect biochemistry, it is a component of the wax ester fraction in internal lipids of developing tobacco hornworm pupae (Nelson & Fatland, 1992).
Antibiotic Production Research : It plays a role in the metabolic pathways of Streptomyces cinnamonensis, affecting the production of polyether and macrolide antibiotics (Reynolds et al., 1988).
Dairy Production : Its supplementation in dairy cattle diets has shown to improve milk production, lactation persistency, and body weight (Felix, Cook, & Huber, 1980).
Biotechnology : In biotechnology, bacterial oxidation of isobutyric acid to L(+) α-hydroxyisobutyric acid has been demonstrated, which is relevant for organic acid production (Goodhue & Schaeffer, 1971).
Homogeneous Oxidation : It's involved in homogeneous oxidation reactions catalyzed by metal complexes, contributing to understanding the mechanisms in organic synthesis and catalysis (Ellis & Kozhevnikov, 2002).
Safety and Hazards
Mechanism of Action
Methyl isobutyrate, also known as methyl 2-methylpropanoate, is an organic compound with the formula CH3O2CCH(CH3)2 . This colorless liquid is the methyl ester of isobutyric acid and is primarily used as a solvent .
Target of Action
It is a small molecule that is primarily used as a solvent . It’s parent compound, isobutyric acid, has been found to increase insulin-stimulated glucose uptake and reduce phosphorylation of rate-limiting enzymes involved in lipolysis .
Mode of Action
As a solvent, this compound’s mode of action is largely physical rather than biological. It helps dissolve other substances and can alter the physical properties of a solution, such as viscosity and evaporation rate .
Biochemical Pathways
Its parent compound, isobutyric acid, is derived during the fermentation of branched-chain amino acids (valine, leucine, and isoleucine) .
Result of Action
The primary result of this compound’s action is its ability to act as a solvent, aiding in the dissolution of other substances . In terms of biological effects, more research is needed to fully understand the impact of this compound.
Action Environment
The action of this compound can be influenced by environmental factors such as temperature and pressure . For example, its boiling point is 365 ± 1 K , and its melting point is between 187.15 K and 188.50 K . These properties can affect the compound’s volatility and its ability to act as a solvent.
properties
IUPAC Name |
methyl 2-methylpropanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O2/c1-4(2)5(6)7-3/h4H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHIWKHZACMWKOJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5060275 | |
Record name | Propanoic acid, 2-methyl-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5060275 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
102.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, colourless liquid | |
Record name | Methyl isobutyrate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031249 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Record name | Methyl isobutyrate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/212/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Boiling Point |
91.00 to 93.00 °C. @ 760.00 mm Hg | |
Record name | Methyl isobutyrate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031249 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Solubility |
1 ml in 1 ml 95% alcohol (in ethanol) | |
Record name | Methyl isobutyrate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/212/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
0.884-0.888 | |
Record name | Methyl isobutyrate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/212/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
CAS RN |
547-63-7 | |
Record name | Methyl isobutyrate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=547-63-7 | |
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Record name | Methyl isobutyrate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000547637 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | METHYL ISOBUTYRATE | |
Source | DTP/NCI | |
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Record name | Propanoic acid, 2-methyl-, methyl ester | |
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Record name | Propanoic acid, 2-methyl-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5060275 | |
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Record name | Methyl isobutyrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.118 | |
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Record name | METHYL ISOBUTYRATE | |
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Record name | Methyl isobutyrate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031249 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
-84.7 °C | |
Record name | Methyl isobutyrate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0031249 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of methyl isobutyrate?
A1: this compound has a molecular formula of C5H10O2 and a molecular weight of 102.13 g/mol.
Q2: What spectroscopic data is available for this compound?
A2: Studies have investigated the ultraviolet (UV) spectrum of this compound, comparing it to polymethyl acrylate and its isotactic form. [] This research highlighted the impact of stereoregularity on spectral features and extinction coefficients. Additionally, NMR spectroscopy has been utilized to study the structure and aggregation of the lithium ester enolate of this compound. []
Q3: How does this compound perform as a solvent in free-radical polymerization?
A3: this compound has been used as a model solvent to investigate the free-radical polymerization of N-vinyl-2-pyrrolidone. [, ] The research focused on the solvent effect on polymerization rates, initiation constants, and the influence of monomer dilution on reaction dynamics.
Q4: Can this compound be used as a precursor in plasma polymerization?
A4: Yes, this compound serves as a precursor for plasma polymerization. [, , , ] Studies have explored the impact of varying plasma parameters on the chemical composition and functional group retention within the resulting plasma polymer films. Notably, a shift to a higher-pressure plasma regime led to increased functional group retention, attributed to a dominance of protonated precursor ions in the deposition process. []
Q5: What is the role of this compound in the synthesis of methyl methacrylate?
A5: this compound can be oxidatively dehydrogenated to form methyl methacrylate (MMA). [] This reaction is typically catalyzed by heteropoly acids or specific oxide catalysts. [, ]
Q6: Have there been computational studies on the structure and reactions of this compound?
A6: Ab initio calculations have been used to study the structure, aggregation, and 13C NMR shifts of lithium ester enolates of this compound. [] These calculations revealed that a nonplanar enolate-like structure with a π-interaction between lithium and the carbon-carbon double bond is more stable than the planar enolate-like structure. Additionally, ab initio and semiempirical methods were employed to investigate the stereoselectivity of the anionic polymerization of methyl methacrylate, using this compound-derived anions as model systems. []
Q7: How do structural modifications of this compound affect its reactivity?
A7: Studies on plasma dissociation reactions compared this compound to structurally similar esters like methyl crotonate and ethyl methacrylate. [] The presence of α,β-unsaturation significantly influenced the dissociation pathways, highlighting the importance of structural features on reactivity.
Q8: How does the stability of this compound affect its use in applications like plasma polymerization?
A8: The stability of this compound under plasma conditions is crucial for its use as a precursor. [, , , ] Studies indicate that higher pressure plasma regimes favor the formation of protonated precursor ions, leading to improved functional group retention in the deposited films. [] This suggests that conditions promoting less fragmentation and preserving the intact this compound structure are desirable for retaining desired functionalities.
Q9: What analytical techniques are used to identify and quantify this compound?
A9: Gas chromatography coupled with mass spectrometry (GC-MS) is widely used for the identification and quantification of this compound in various matrices. [, , , ] This technique allows for separation and detection of volatile compounds based on their mass-to-charge ratios. Additionally, Proton Transfer Reaction Mass Spectrometry (PTR-MS) has been utilized to monitor the emission of this compound and other volatile organic compounds from the brown rot fungus Fomitopsis palustris over time. []
Q10: How is this compound analyzed in food samples?
A10: Headspace solid-phase microextraction (HS-SPME) coupled with GC-MS has been successfully employed for analyzing this compound and other volatile organic compounds in MD2 pineapple. [] This method effectively extracts volatile compounds from the sample headspace, allowing for their subsequent separation and identification.
Q11: What is known about the atmospheric fate of this compound?
A11: The reaction of this compound with hydroxyl radicals (OH) in the atmosphere has been studied. [] The major products identified were acetone and methyl pyruvate. [] This information is valuable for understanding the degradation pathways and atmospheric lifetime of this compound.
Q12: What is known about the solubility of this compound?
A12: this compound is freely soluble in organic solvents. [] While specific solubility data in various media may require further investigation, its miscibility with organic solvents is relevant for its use in reactions and applications involving these solvents.
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